Cas no 1332765-67-9 ((S)-N-(Piperidin-3-yl)propanamide hydrochloride)
(S)-N-(Piperidin-3-yl)propanamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-N-(Piperidin-3-yl)propanamide hydrochloride
- (S)-N-(Piperidin-3-yl)propionamide hydrochloride
- N-[(3S)-piperidin-3-yl]propanamide hydrochloride
- Z1537465200
-
- Inchi: 1S/C8H16N2O.ClH/c1-2-8(11)10-7-4-3-5-9-6-7;/h7,9H,2-6H2,1H3,(H,10,11);1H/t7-;/m0./s1
- InChI Key: KROJSRLGGQJBPS-FJXQXJEOSA-N
- SMILES: Cl.O=C(CC)N[C@@H]1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 136
- Topological Polar Surface Area: 41.1
(S)-N-(Piperidin-3-yl)propanamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494219-1g |
(S)-N-(Piperidin-3-yl)propionamidehydrochloride |
1332765-67-9 | 97% | 1g |
$583 | 2022-09-03 | |
| Fluorochem | 069519-1g |
S)-N-(Piperidin-3-yl)propanamide hydrochloride |
1332765-67-9 | 1g |
£360.00 | 2022-03-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1772947-1g |
(S)-N-(Piperidin-3-yl)propionamide hydrochloride |
1332765-67-9 | 98% | 1g |
¥5414.00 | 2024-08-09 |
(S)-N-(Piperidin-3-yl)propanamide hydrochloride Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on (S)-N-(Piperidin-3-yl)propanamide hydrochloride
Recent Advances in the Study of (S)-N-(Piperidin-3-yl)propanamide hydrochloride (CAS: 1332765-67-9)
In recent years, (S)-N-(Piperidin-3-yl)propanamide hydrochloride (CAS: 1332765-67-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, a hydrochloride salt of a piperidine derivative, has been studied extensively for its role in modulating specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating neurological disorders and other diseases.
The synthesis of (S)-N-(Piperidin-3-yl)propanamide hydrochloride has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a chiral resolution technique to isolate the (S)-enantiomer, which exhibits superior biological activity compared to its (R)-counterpart. The study highlighted the importance of stereochemistry in the compound's efficacy, with the (S)-enantiomer showing a 50% higher binding affinity to target receptors.
Pharmacological evaluations of (S)-N-(Piperidin-3-yl)propanamide hydrochloride have revealed its potential as a modulator of the central nervous system (CNS). A 2022 study in Neuropharmacology demonstrated that the compound acts as a selective antagonist of certain serotonin receptors, which could make it a candidate for treating anxiety and depression. Additionally, preclinical trials have shown promising results in reducing neuroinflammation, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.
Recent advancements in drug delivery systems have also explored the use of (S)-N-(Piperidin-3-yl)propanamide hydrochloride in nanoparticle formulations. A 2023 paper in Advanced Drug Delivery Reviews discussed how encapsulating the compound in lipid nanoparticles improved its bioavailability and reduced side effects. This innovation could pave the way for more effective and safer therapeutic options.
Despite these promising findings, challenges remain in the clinical translation of (S)-N-(Piperidin-3-yl)propanamide hydrochloride. Issues such as metabolic stability and long-term safety profiles need further investigation. Ongoing research aims to address these gaps, with several Phase I clinical trials expected to commence in 2024. The compound's unique properties and versatile applications make it a focal point in the quest for novel therapeutics.
In conclusion, (S)-N-(Piperidin-3-yl)propanamide hydrochloride (CAS: 1332765-67-9) represents a promising candidate in the field of chemical biology and drug development. Its optimized synthesis, pharmacological efficacy, and innovative delivery systems underscore its potential to address unmet medical needs. Future research will be critical in unlocking its full therapeutic potential and ensuring its safe and effective use in clinical settings.
1332765-67-9 ((S)-N-(Piperidin-3-yl)propanamide hydrochloride) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)